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Compound of Interest

Compound Name: HO-PEG20-OH

CAS No.: 1394129-74-8

Cat. No.: B15541847

Get Quote

This guide provides a comprehensive overview of the safety information for HO-PEG20-OH, a

polyethylene glycol derivative with 20 ethylene glycol units. The information is compiled from

various Safety Data Sheets (SDS) for polyethylene glycols of different molecular weights, as a

specific SDS for HO-PEG20-OH is not readily available. The CAS number for polyethylene

glycol is 25322-68-3, which is applicable to a wide range of its polymers.

Hazard Identification
Polyethylene glycol, including HO-PEG20-OH, is generally not classified as a hazardous

substance or mixture according to the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.[1][2][3][4][5][6] However, it may cause mild irritation to the respiratory

tract upon inhalation of dust or vapors, and to the eyes upon contact.[2][7] Ingestion of large

doses of lower molecular weight PEGs may lead to gastro-intestinal upset.[8]

Potential Health Effects:

Inhalation: May be harmful if inhaled and can cause respiratory tract irritation.[2][6]

Skin Contact: Not expected to cause significant skin irritation.[2][8]
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Eye Contact: May cause eye irritation.[2][7]

Ingestion: May be harmful if swallowed in large quantities.[2][8]

To the best of current knowledge, the chemical, physical, and toxicological properties of many

polyethylene glycol derivatives have not been thoroughly investigated.[2][3]

First Aid Measures
In case of exposure, the following first aid measures are recommended.
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Type of Exposure Recommended First Aid

Inhalation
Move to fresh air.

If not breathing, give artificial respiration.
If inhaled

Skin Contact
Wash off with soap and plenty of water.

Remove contaminated clothing.
In case of skin contact

Eye Contact Flush eyes with water as a precaution.In case of eye contact

Ingestion Rinse mouth with water.
Never give anything by mouth to an unconscious person.

If swallowed

Accidental Spill

Personal Precautions:
- Avoid dust/vapor formation.

- Avoid breathing vapors, mist or gas.
- Use personal protective equipment (see Section 8).

Environmental Precautions:
- Do not let product enter drains.

- No special environmental precautions required for small spills.

Containment and Cleaning Up:
- Sweep up and shovel or soak up with inert absorbent material.

- Keep in suitable, closed containers for disposal.

Disposal:
- Dispose of as unused product via a licensed disposal company.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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